Cas no 353255-54-6 (ethyl 2-{2-(phenoxycarbonyl)amino-1,3-thiazol-4-yl}acetate)

Ethyl 2-{2-(phenoxycarbonyl)amino-1,3-thiazol-4-yl}acetate is a specialized organic compound featuring a thiazole core functionalized with a phenoxycarbonylamino group and an ethyl acetate side chain. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The thiazole moiety enhances reactivity, enabling selective modifications, while the ester group offers flexibility for further derivatization. Its stability under standard conditions ensures reliable handling and storage. The compound is valued for its role in constructing complex heterocyclic frameworks, contributing to the development of bioactive molecules. Suitable for research and industrial use, it adheres to high purity standards for consistent performance in synthetic pathways.

ethyl 2-{2-(phenoxycarbonyl)amino-1,3-thiazol-4-yl}acetate structure

353255-54-6 structure

Product Name:ethyl 2-{2-(phenoxycarbonyl)amino-1,3-thiazol-4-yl}acetate

CAS No:353255-54-6

MF:C₁₄H₁₄N₂O₄S

MW:306.336962223053

MDL:MFCD01832951

CID:3157307

PubChem ID:4524656

Update Time:2025-05-27

ethyl 2-{2-(phenoxycarbonyl)amino-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

- ethyl {2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate
- ethyl 2-{2-(phenoxycarbonyl)amino-1,3-thiazol-4-yl}acetate
- AKOS001416033
- ETHYL2-{2-[(PHENOXYCARBONYL)AMINO]-1,3-THIAZOL-4-YL}ACETATE
- Ethyl 2-(2-((phenoxycarbonyl)amino)thiazol-4-yl)acetate
- ETHYL 2-{2-[(PHENOXYCARBONYL)AMINO]-1,3-THIAZOL-4-YL}ACETATE
- EN300-28783
- Z235362583
- CS-0348114
- Ethyl 2-[2-(phenoxycarbonylamino)-1,3-thiazol-4-yl]acetate
- 353255-54-6
- Oprea1_313952
- MDL： MFCD01832951
- Inchi： 1S/C14H14N2O4S/c1-2-19-12(17)8-10-9-21-13(15-10)16-14(18)20-11-6-4-3-5-7-11/h3-7,9H,2,8H2,1H3,(H,15,16,18)
- InChI Key： LQWHMTGCIINSOT-UHFFFAOYSA-N
- SMILES： S1C(NC(=O)OC2C=CC=CC=2)=NC(=C1)CC(=O)OCC

Computed Properties

Exact Mass: 306.06742811Da
Monoisotopic Mass: 306.06742811Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 106Å²

ethyl 2-{2-(phenoxycarbonyl)amino-1,3-thiazol-4-yl}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28783-0.05g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	95.0%	0.05g	$42.0	2025-03-21
Enamine	EN300-28783-0.1g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	95.0%	0.1g	$66.0	2025-03-21
Enamine	EN300-28783-0.25g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	95.0%	0.25g	$92.0	2025-03-21
Enamine	EN300-28783-0.5g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	95.0%	0.5g	$175.0	2025-03-21
Enamine	EN300-28783-1.0g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	95.0%	1.0g	$256.0	2025-03-21
Enamine	EN300-28783-2.5g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	95.0%	2.5g	$503.0	2025-03-21
Enamine	EN300-28783-5.0g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	95.0%	5.0g	$743.0	2025-03-21
Enamine	EN300-28783-10.0g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	95.0%	10.0g	$1101.0	2025-03-21
Enamine	EN300-28783-1g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	90%	1g	$256.0	2023-09-06
Enamine	EN300-28783-5g	ethyl 2-{2-[(phenoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate	353255-54-6	90%	5g	$743.0	2023-09-06